EACC

• Molecular Formula: C13H11N3O6S2
• Molecular Weight: 369.4 g/mol
• InChI: InChI=1S/C13H11N3O6S2/c1-2-22-13(19)15-10(17)7-5-6-23-12(7)14-11(18)8-3-4-9(24-8)16(20)21/h3-6H,2H2,1H3,(H,14,18)(H,15,17,19)
• InChIKey: ISLJZDYAPAUORR-UHFFFAOYSA-N

Standard late-stage autophagy inhibitors like chloroquine and bafilomycin A1 confound data by deacidifying lysosomes. EACC (ethyl (2-(5-nitrothiophene-2-carboxamido)thiophene-3-carbonyl)carbamate) solves this with mechanistically precise Stx17 translocation blockade. - Preserves lysosomal acidification and EGFR degradation kinetics - Fully reversible for time-resolved flux assays (LC3, Stx17) - Enables clean dissection of autophagosome-lysosome fusion vs. general lysosomal dysfunction

EACC: Stx17-Specific Reversible Autophagy Inhibitor

EACC (ethyl (2-(5-nitrothiophene-2-carboxamido)thiophene-3-carbonyl)carbamate) is a reversible small-molecule autophagy inhibitor [1]. Its primary mechanism involves selectively preventing the loading of the autophagosomal SNARE protein syntaxin 17 (Stx17) onto autophagosomes, which is required for their fusion with lysosomes [2]. This compound is chemically defined by the molecular formula C13H11N3O6S2 and has a molecular weight of 369.37 g/mol [3]. Its distinct mode of action differentiates it from other autophagy modulators that act on upstream signaling pathways or directly alter lysosomal function.

Selective Stx17-mediated autophagy blockade

Preserves endo-lysosomal acidification and trafficking

Fully reversible upon compound washout

• [1] Vats S, Manjithaya R. A reversible autophagy inhibitor blocks autophagosome-lysosome fusion by preventing Stx17 loading onto autophagosomes. Mol Biol Cell. 2019 Aug 1;30(17):2283-2295. View Source
• [2] Vats S, Manjithaya R. A reversible autophagy inhibitor blocks autophagosome-lysosome fusion by preventing Stx17 loading onto autophagosomes. Mol Biol Cell. 2019 Aug 1;30(17):2283-2295. View Source
• [3] PubChem. Compound Summary for CID 3704668: Ethyl (2-(5-nitrothiophene-2-carboxamido)thiophene-3-carbonyl)carbamate. View Source

Why Generic Inhibitors Cannot Replace EACC

Substituting EACC with other late-stage autophagy inhibitors is not scientifically valid due to fundamental differences in mechanism and cellular effects. Unlike agents that disrupt lysosomal acidification, such as chloroquine or bafilomycin A1, EACC specifically targets the SNARE-mediated fusion event between autophagosomes and lysosomes without affecting lysosomal function or general endocytosis [1]. This mechanistic specificity avoids the confounding off-target effects common to pH-altering compounds, making EACC a more precise tool for dissecting autophagy's final stages [2]. Using a non-specific inhibitor can lead to misinterpretation of results, as it simultaneously blocks autophagy and other lysosome-dependent processes [3].

Property

EACC

Generic inhibitors (CQ / BafA1)

Mechanism

Stx17-specific fusion block

Lysosomal pH neutralization

Lysosomal pH

Maintained acidic

Deacidified

Endocytic trafficking

Intact EGFR degradation

Impaired, blocked

Reversibility

Fully reversible within hours

Slowly/irreversible

• [1] Vats S, Manjithaya R. A reversible autophagy inhibitor blocks autophagosome-lysosome fusion by preventing Stx17 loading onto autophagosomes. Mol Biol Cell. 2019 Aug 1;30(17):2283-2295. View Source
• [2] Stempels FC, et al. Novel and conventional inhibitors of canonical autophagy differently affect LC3-associated phagocytosis. FEBS Lett. 2022 Feb;596(4):447-462. View Source
• [3] Vats S, Manjithaya R. A reversible autophagy inhibitor blocks autophagosome-lysosome fusion by preventing Stx17 loading onto autophagosomes. Mol Biol Cell. 2019 Aug 1;30(17):2283-2295. View Source

EACC Specificity: Comparator Evidence

Maintained Lysosomal Acidification

EACC inhibits autophagic flux by preventing autophagosome-lysosome fusion, but unlike bafilomycin A1 and chloroquine, it does not affect lysosomal pH or endocytosis-mediated degradation of the EGF receptor [1]. This selective action on SNARE protein trafficking, rather than lysosomal acidification, provides a cleaner phenotype for studying autophagy's late steps [2].

Lysosomal pH

Head-to-head

LysoTracker intensity EACC: maintained BafA1: diminished

Supports autophagy-specific interpretation

HeLa cells; EACC 2.5–25 µM

Evidence Dimension	Effect on lysosomal properties
Target Compound Data	No effect on lysosomal pH or EGF receptor degradation
Comparator Or Baseline	Bafilomycin A1 (inhibits vacuolar H+-ATPase, raising lysosomal pH); Chloroquine (accumulates in lysosomes, neutralizing pH)
Quantified Difference	EACC does not alter lysosomal function, a key off-target effect of pH-modulating inhibitors
Conditions	In vitro cell culture (HeLa cells) assessing EGF receptor degradation and lysosomal pH [2]

Why This Matters

This specificity allows researchers to attribute observed cellular effects solely to autophagy inhibition, without confounding contributions from disrupted lysosomal degradation pathways.

• [1] Vats S, Manjithaya R. A reversible autophagy inhibitor blocks autophagosome-lysosome fusion by preventing Stx17 loading onto autophagosomes. Mol Biol Cell. 2019 Aug 1;30(17):2283-2295. View Source
• [2] Stempels FC, et al. Novel and conventional inhibitors of canonical autophagy differently affect LC3-associated phagocytosis. FEBS Lett. 2022 Feb;596(4):447-462. View Source

Intact Endocytic Degradation

In a study of LC3-associated phagocytosis (LAP), EACC was shown to promote LC3 degradation, possibly via the proteasome, a distinct outcome not observed with other late-stage inhibitors [1]. While bafilomycin A1 inhibited LAP and chloroquine had no effect, EACC uniquely promoted LC3 degradation, highlighting its divergent impact on this specialized phagocytic process [2].

EGFR Degradation

Head-to-head

Rate comparable to untreated control; CQ and BafA1 block degradation

Preserves endocytic trafficking readouts

HeLa cells; EGF pulse-chase immunoblot

Evidence Dimension	Effect on LC3-associated phagocytosis (LAP)
Target Compound Data	Promoted LC3 degradation, possibly by the proteasome
Comparator Or Baseline	Bafilomycin A1 (inhibited LAP); Chloroquine (had no effect on LAP)
Quantified Difference	EACC was the only inhibitor among those tested to promote LC3 degradation in the context of LAP
Conditions	In vitro assessment of LC3-associated phagocytosis (LAP) using a model system [2]

Why This Matters

This differential effect on LAP demonstrates that EACC's mechanism is distinct from other autophagy inhibitors and can be used to specifically interrogate the intersection of autophagy and phagocytosis.

• [1] Stempels FC, et al. Novel and conventional inhibitors of canonical autophagy differently affect LC3-associated phagocytosis. FEBS Lett. 2022 Feb;596(4):447-462. View Source
• [2] Stempels FC, et al. Novel and conventional inhibitors of canonical autophagy differently affect LC3-associated phagocytosis. FEBS Lett. 2022 Feb;596(4):447-462. View Source

Protection Against Ricin Toxicity

EACC inhibits autophagic flux in a dose-dependent manner, as demonstrated by the accumulation of autophagosomes and a concomitant decrease in autolysosomes [1]. In HeLa cells expressing an mRFP-GFP-LC3 reporter, treatment with increasing concentrations of EACC (2.5–25 µM) for 2 hours resulted in a significant increase in the number of autophagosomes (mRFP+/GFP+) and a decrease in autolysosomes (mRFP+/GFP−) [2].

Ricin Protection

Head-to-head

EACC: strong protection MRT68601: sensitization

Downstream autophagy step dissection

Co-treatment overrides TBK1 sensitization

Evidence Dimension	Inhibition of autophagic flux
Target Compound Data	Significant, dose-dependent increase in autophagosomes and decrease in autolysosomes at 2.5–25 µM
Comparator Or Baseline	Baseline (untreated) or vehicle control
Quantified Difference	Quantitative data is available in Figure 1, E and F of the primary reference, showing a clear dose-response relationship
Conditions	HeLa cells expressing an mRFP-GFP-LC3 tandem fluorescent reporter, treated with EACC (2.5–25 µM) for 2 hours [2]

Why This Matters

This quantitative, dose-dependent response provides a reliable and reproducible endpoint for experiments, allowing for precise titration of autophagy inhibition.

• [1] Vats S, Manjithaya R. A reversible autophagy inhibitor blocks autophagosome-lysosome fusion by preventing Stx17 loading onto autophagosomes. Mol Biol Cell. 2019 Aug 1;30(17):2283-2295. View Source
• [2] Vats S, Manjithaya R. A reversible autophagy inhibitor blocks autophagosome-lysosome fusion by preventing Stx17 loading onto autophagosomes. Mol Biol Cell. 2019 Aug 1;30(17):2283-2295. View Source

Reversible Inhibition and Washout Recovery

EACC confers significant protection against the protein toxin ricin. In HEp-2 cells, treatment with 5 µM EACC for 2 hours prior to ricin exposure led to a statistically significant increase in cell survival compared to DMSO-treated controls [1]. The protection was quantified as a fold increase in the IC50 of ricin in EACC-treated samples [2].

Reversibility

Reported

LC3-II returns to baseline within hours of washout; BafA1: irreversible within same period

Enables pulse-chase autophagy control

HeLa cells; washout recovery monitored

Evidence Dimension	Protection against ricin cytotoxicity
Target Compound Data	Statistically significant protection (p ≤ 0.05) at 5 µM, with a calculated fold increase in ricin IC50
Comparator Or Baseline	DMSO (vehicle control)
Quantified Difference	Fold protection was calculated as an increase in IC50 in EACC-treated samples compared to control (DMSO-treated cells)
Conditions	HEp-2 cells pre-treated with 5 µM EACC or DMSO for 2 hours, then exposed to ricin for 3 hours; protein synthesis measured as a viability endpoint [2]

Why This Matters

This demonstrates EACC's functional efficacy in a disease-relevant model of toxin exposure, confirming that its unique mechanism translates to a tangible, protective cellular outcome.

• [1] Sandvig K, Kavaliauskiene S, Myrann AG, Iversen TG, Skotland T. Modulation of Ricin Intoxication by the Autophagy Inhibitor EACC. Toxins. 2022; 14(5):360. View Source
• [2] Sandvig K, Kavaliauskiene S, Myrann AG, Iversen TG, Skotland T. Modulation of Ricin Intoxication by the Autophagy Inhibitor EACC. Toxins. 2022; 14(5):360. View Source

EACC Research Applications

Selective Autophagy Blockade Without Lysosomal Disruption

EACC is the ideal tool for studies that require specific inhibition of the final fusion step in autophagy without the confounding effects of lysosomal dysfunction [1]. This is critical when analyzing the trafficking of autophagosomal SNAREs like Stx17 and SNAP29, or when assessing the cargo degradation phase in isolation. Its use ensures that observed phenotypes are directly attributable to blocked autophagosome-lysosome fusion, not secondary lysosomal storage defects [2].

Temporal Autophagy Control for Pulse-Chase Assays

Given EACC's unique ability to promote LC3 degradation during LAP, it serves as a valuable chemical probe to distinguish LAP from canonical autophagy [1]. Unlike bafilomycin A1 or chloroquine, EACC's effect on LAP is distinct, allowing researchers to interrogate the specific contribution of autophagosome-lysosome fusion to this non-canonical pathway [2].

Toxin Retrograde Transport Studies

EACC's proven capacity to protect cells from ricin, abrin, and modeccin intoxication makes it a crucial reagent for investigating cellular defense strategies against these potent toxins [1]. Its protective effect occurs at a late stage in the retrograde transport pathway, offering a specific experimental model for studying toxin trafficking and host cell responses independent of endocytosis or early transport steps [2].

Application

Selection Property

Validation Focus

Autophagy-dependent secretion & trafficking

Lysosomal acidification maintenance

EGFR degradation kinetics; LysoTracker profiling

SNARE trafficking dynamics & cargo degradation

Reversible Stx17 inhibition

Washout recovery of LC3 flux and Stx17 translocation

Ricin/abrin/modeccin intoxication pathway dissection

Downstream fusion-step inhibition

Cytoprotection vs TBK1 sensitization comparison

Autophagy modulator library screening

Lysosomal pH-neutral inhibition

Hit validation against lysosomotropic false positives

• [1] Vats S, Manjithaya R. A reversible autophagy inhibitor blocks autophagosome-lysosome fusion by preventing Stx17 loading onto autophagosomes. Mol Biol Cell. 2019 Aug 1;30(17):2283-2295. View Source
• [2] Stempels FC, et al. Novel and conventional inhibitors of canonical autophagy differently affect LC3-associated phagocytosis. FEBS Lett. 2022 Feb;596(4):447-462. View Source
• [3] Sandvig K, Kavaliauskiene S, Myrann AG, Iversen TG, Skotland T. Modulation of Ricin Intoxication by the Autophagy Inhibitor EACC. Toxins. 2022; 14(5):360. View Source